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Compound of Interest

Compound Name: Propiocaine-d10 Hydrochloride

CAS No.: 1246819-90-8

Cat. No.: B587906

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the expected

spectroscopic data for Propiocaine-d10 Hydrochloride (HCl). As an isotopically labeled

analog of Propiocaine, this compound serves as a critical internal standard for quantitative

bioanalytical assays. Understanding its mass spectrometry and nuclear magnetic resonance

(NMR) characteristics is paramount for its effective implementation in research and drug

development. This guide will delve into the predicted spectroscopic data, the underlying

principles of analyzing deuterated compounds, and the experimental protocols for acquiring

such data.

Introduction to Propiocaine-d10 HCl and Isotopic
Labeling
Propiocaine is a local anesthetic of the amino ester class. Its deuterated analog, Propiocaine-

d10 HCl, is a stable, non-radioactive isotopically labeled compound where ten hydrogen atoms

have been replaced by deuterium. This substitution results in a higher molecular weight, a

property leveraged in mass spectrometry-based quantification methods, such as liquid
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chromatography-mass spectrometry (LC-MS), to differentiate it from the unlabeled (or "light")

Propiocaine. The use of a deuterated internal standard is the gold standard in quantitative

bioanalysis due to its similar chemical and physical properties to the analyte, which helps to

correct for variations in sample preparation and instrument response.

The molecular formula for Propiocaine-d10 HCl is C₁₇H₁₆D₁₀ClNO₂ with a molecular weight of

approximately 321.91 g/mol .[1] The deuterium labeling is typically on the propyl and ethyl

groups.

Predicted Mass Spectrum of Propiocaine-d10 HCl
The mass spectrum of Propiocaine-d10 HCl is expected to show a molecular ion peak

corresponding to its increased mass due to the ten deuterium atoms. The fragmentation pattern

will be analogous to that of unlabeled Propiocaine, but the fragments containing the deuterated

alkyl chains will exhibit a corresponding mass shift.

Expected Molecular Ion:

The monoisotopic mass of the free base of Propiocaine (C₁₇H₂₆N₂O₂) is 290.20 g/mol . With

the replacement of 10 hydrogens with deuterium, the expected monoisotopic mass of the

Propiocaine-d10 free base is 300.26 g/mol . When ionized in the positive mode, the protonated

molecule [M+H]⁺ would be observed at m/z 301.27.

Predicted Fragmentation Pathway:

The primary fragmentation of Propiocaine is expected to occur at the ester linkage and the

tertiary amine. The following table outlines the predicted major fragments for Propiocaine-d10

and their expected mass-to-charge ratios (m/z).

Predicted Fragment Ion Structure Predicted m/z

[M+H]⁺ [C₁₇H₁₆D₁₀N₂O₂ + H]⁺ 301.27

Fragment A [C₉H₅D₇NO₂ + H]⁺ 173.14

Fragment B [C₈H₁₁D₃N + H]⁺ 129.15

Diagram of Predicted Mass Spectrometry Fragmentation of Propiocaine-d10:
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Caption: Predicted fragmentation pathway of Propiocaine-d10 in a mass spectrometer.

Predicted Nuclear Magnetic Resonance (NMR)
Spectra of Propiocaine-d10 HCl
The NMR spectra of Propiocaine-d10 HCl will be significantly different from its non-deuterated

counterpart due to the presence of deuterium.

Predicted ¹H NMR Spectrum
In the ¹H NMR spectrum, the signals corresponding to the protons on the deuterated propyl

and ethyl groups will be absent. This provides a clean spectrum showing only the signals for

the aromatic and remaining aliphatic protons.

Expected ¹H NMR Signals:

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~ 7.8 d 1H Aromatic H

~ 6.8 m 2H Aromatic H

~ 4.1 t 2H -OCH₂-

~ 3.2 m 4H -NCH₂-

~ 2.1 m 2H -CH₂-
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Note: Chemical shifts are approximate and can vary based on the solvent and other

experimental conditions.

Predicted ¹³C NMR Spectrum
In the ¹³C NMR spectrum, the signals for the deuterated carbons will be significantly less

intense and will appear as multiplets due to the carbon-deuterium (C-D) coupling. The signals

for the non-deuterated carbons will remain as singlets (unless coupled to other carbons).

Expected ¹³C NMR Signals (for non-deuterated carbons):

Chemical Shift (ppm) Assignment

~ 165 C=O

~ 160 Ar-C

~ 132 Ar-C

~ 125 Ar-C

~ 115 Ar-C

~ 110 Ar-C

~ 105 Ar-C

~ 68 -OCH₂-

~ 50 -NCH₂-

~ 25 -CH₂-

Note: Chemical shifts are approximate.

Experimental Protocols
Mass Spectrometry
Objective: To acquire a high-resolution mass spectrum of Propiocaine-d10 HCl to confirm its

molecular weight and fragmentation pattern.
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Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, coupled

with a liquid chromatography system.

Procedure:

Sample Preparation: Prepare a 1 mg/mL stock solution of Propiocaine-d10 HCl in methanol.

Dilute this stock solution to a final concentration of 1 µg/mL with 50:50 acetonitrile:water

containing 0.1% formic acid.

Chromatography:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then

return to initial conditions.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Positive electrospray ionization (ESI+).

Scan Range: m/z 50-500.

Source Parameters: Optimize capillary voltage, cone voltage, and gas flows for maximum

signal intensity.

Acquisition Mode: Perform a full scan MS experiment followed by a data-dependent

MS/MS experiment to obtain fragment ion spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To acquire ¹H and ¹³C NMR spectra of Propiocaine-d10 HCl to confirm its structure

and the positions of deuterium labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

Sample Preparation: Dissolve approximately 5-10 mg of Propiocaine-d10 HCl in 0.7 mL of a

suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

¹H NMR Acquisition:

Pulse Program: Standard single-pulse experiment.

Spectral Width: 0-12 ppm.

Number of Scans: 16-64.

Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled single-pulse experiment.

Spectral Width: 0-200 ppm.

Number of Scans: 1024 or more, depending on the sample concentration.

Relaxation Delay: 2-5 seconds.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired free induction decays (FIDs). Calibrate the chemical shift scale using the

residual solvent peak.

Diagram of Spectroscopic Analysis Workflow:
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Caption: General workflow for the spectroscopic characterization of Propiocaine-d10 HCl.

Conclusion
The spectroscopic characterization of Propiocaine-d10 HCl is essential for its use as an internal

standard. While experimental data may vary slightly between batches and instruments, the

predicted mass spectrum and NMR spectra presented in this guide provide a solid foundation

for researchers to interpret their own data. The provided experimental protocols offer a starting

point for developing robust analytical methods for the quantification of Propiocaine in various

matrices. The principles discussed herein are also broadly applicable to the analysis of other

deuterated compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b587906?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

